Cas no 2227869-73-8 ((1R)-2-amino-1-(5-methoxypyridin-2-yl)ethan-1-ol)

• Product Name: (1R)-2-amino-1-(5-methoxypyridin-2-yl)ethan-1-ol
• CAS No: 2227869-73-8
• MF: C₈H₁₂N₂O₂
• MW: 168.193081855774
• CID: 6092426
• PubChem ID: 96850184
• Update Time: 2025-10-23

(1R)-2-amino-1-(5-methoxypyridin-2-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1R)-2-amino-1-(5-methoxypyridin-2-yl)ethan-1-ol
• EN300-1814231
• 2227869-73-8

• Inchi： 1S/C8H12N2O2/c1-12-6-2-3-7(10-5-6)8(11)4-9/h2-3,5,8,11H,4,9H2,1H3/t8-/m1/s1
• InChI Key： PZVYUKWJTHGOJE-MRVPVSSYSA-N
• SMILES： O[C@H](CN)C1C=CC(=CN=1)OC

Computed Properties

• Exact Mass: 168.089877630g/mol
• Monoisotopic Mass: 168.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 68.4Ų

Additional information on (1R)-2-amino-1-(5-methoxypyridin-2-yl)ethan-1-ol

The Compound CAS No 2227869-73-8: (1R)-2-Amino-1-(5-Methoxypyridin-2-yl)Ethan-1-Ol

The compound with CAS No 2227869-73-8, known as (1R)-2-amino-1-(5-methoxypyridin-2-yl)ethan-1-ol, is a structurally complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its chiral center at the ethanolamine moiety, which imparts unique stereochemical properties. The molecule consists of a pyridine ring substituted with a methoxy group at position 5 and an amino alcohol group at position 2, making it a versatile scaffold for various chemical modifications and biological interactions.

Recent studies have highlighted the potential of (1R)-2-amino-1-(5-methoxypyridin-2-yl)ethan-1-ol in drug discovery, particularly in the development of novel therapeutics targeting neurodegenerative diseases. The methoxy group on the pyridine ring enhances the molecule's lipophilicity, which is crucial for crossing biological membranes and reaching intracellular targets. Moreover, the amino alcohol functionality provides opportunities for hydrogen bonding, a key interaction in enzyme inhibition and receptor binding.

One of the most promising applications of this compound lies in its ability to modulate neurotransmitter systems. Researchers have demonstrated that (1R)-2-amino-1-(5-methoxypyridin-2-yl)ethan-1-ol can act as a selective inhibitor of certain enzymes involved in the metabolism of dopamine and serotonin. These findings suggest that the compound could be developed into a potential treatment for conditions such as Parkinson's disease or depression, where imbalances in these neurotransmitters play a critical role.

In terms of synthesis, (1R)-2-amino-1-(5-methoxypyridin-2-yl)ethan-1-ol has been prepared through a variety of routes, including asymmetric catalysis and enzymatic resolution. These methods have allowed chemists to achieve high enantiomeric excess, which is essential for studying the stereochemical effects on biological activity. Recent advancements in catalytic asymmetric synthesis have further improved the efficiency and scalability of these processes, making large-scale production more feasible.

From a structural perspective, the molecule's chiral center at position 1 introduces a significant level of complexity in terms of stereochemistry. This chirality is not only critical for its pharmacological activity but also poses challenges in analytical characterization. Techniques such as nuclear magnetic resonance (NMR) spectroscopy and X-ray crystallography have been employed to elucidate the spatial arrangement of atoms within the molecule, providing valuable insights into its conformational flexibility.

Another area of active research involves the exploration of (1R)-2-amino-1-(5-methoxypyridin-2-yl)ethan-ol's interactions with biomolecules such as proteins and nucleic acids. Computational modeling studies have revealed that the compound can bind to specific pockets on target enzymes with high affinity, suggesting its potential as a lead compound for drug development. Furthermore, molecular dynamics simulations have provided detailed insights into the dynamic behavior of the molecule within cellular environments.

In conclusion, CAS No 2227869738 represents a fascinating example of how structural complexity can be harnessed to create molecules with diverse biological activities. With ongoing research into its synthesis, characterization, and pharmacological properties, this compound continues to hold great promise for advancing our understanding of molecular interactions and developing innovative therapeutic agents.